N-(4-{[2-(2,2,2-trifluoroacetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide

• IUPAC Name: 4-(cyclopropanecarbonylamino)-N-[2-[(2,2,2-trifluoroacetyl)amino]ethyl]benzamide
• InChI: InChI=1S/C15H16F3N3O3/c16-15(17,18)14(24)20-8-7-19-12(22)9-3-5-11(6-4-9)21-13(23)10-1-2-10/h3-6,10H,1-2,7-8H2,(H,19,22)(H,20,24)(H,21,23)
• InChI Key: PKKLRFGOVNOZNG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)C(F)(F)F
• Molecular Formula: C15H16F3N3O3
• Molecular Weight: 343.30 g/mol

Description

The compound “N-(4-{[2-(2,2,2-trifluoroacetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide” is a complex organic molecule. It contains a trifluoroacetamido group, a carbamoyl group, a phenyl group, and a cyclopropanecarboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central carbon atom. The trifluoroacetamido group would likely have a strong electron-withdrawing effect, which could influence the structure and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the trifluoroacetamido, carbamoyl, phenyl, and cyclopropanecarboxamide groups. The trifluoroacetamido group, in particular, could make the compound more reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the trifluoroacetamido, carbamoyl, phenyl, and cyclopropanecarboxamide groups. For example, the trifluoroacetamido group could increase the compound’s polarity, potentially affecting its solubility in different solvents.

Scientific Research Applications

Antiangiogenic Activity

(E)-N-(3-(1-(2-(4-(2,2,2-Trifluoroacetamido)benzoyl)hydrazono)ethyl)phenyl)nicotinamide: (referred to as compound 10 ) was designed as an inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2) . . The compound’s antiangiogenic properties make it a potential candidate for inhibiting angiogenesis, a process crucial for tumor growth and metastasis.

VEGFR-2 Inhibition

Molecular docking assessments suggest that compound 10 can bind to and inhibit VEGFR-2. Additionally, six molecular dynamic (MD) experiments confirmed its stable binding over 100 nanoseconds. .

Drug Resistance Modulation

Efforts to combat antimicrobial and anticancer drug resistance have led to investigations of novel compounds. .

Other Biological Activities

While VEGFR-2 inhibition is a prominent application, researchers should explore other biological activities associated with compound 10. These may include interactions with other kinases, receptors, or cellular pathways.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to inhibit vascular endothelial growth factor receptor-2 (vegfr-2) . VEGFR-2 plays a crucial role in angiogenesis, the process of new blood vessel formation, which is essential for tumor growth and metastasis.

Mode of Action

Similar compounds have been reported to interact with the catalytic pocket of vegfr-2, inhibiting its activity . This inhibition prevents the receptor from triggering downstream signaling pathways that promote angiogenesis.